Cas no 2138175-15-0 (3-(N-ethylmethanesulfonamido)-4-methoxybenzoic acid)

• Product Name: 3-(N-ethylmethanesulfonamido)-4-methoxybenzoic acid
• CAS No: 2138175-15-0
• MF: C₁₁H₁₅NO₅S
• MW: 273.305502176285
• CID: 6212216
• PubChem ID: 165475365
• Update Time: 2025-06-12

3-(N-ethylmethanesulfonamido)-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(N-ethylmethanesulfonamido)-4-methoxybenzoic acid
• EN300-1124438
• 2138175-15-0

• Inchi： 1S/C11H15NO5S/c1-4-12(18(3,15)16)9-7-8(11(13)14)5-6-10(9)17-2/h5-7H,4H2,1-3H3,(H,13,14)
• InChI Key： KLPHGDCMPJXZJB-UHFFFAOYSA-N
• SMILES： S(C)(N(CC)C1C=C(C(=O)O)C=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 273.06709375g/mol
• Monoisotopic Mass: 273.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.3Ų

Additional information on 3-(N-ethylmethanesulfonamido)-4-methoxybenzoic acid

Comprehensive Overview of 3-(N-ethylmethanesulfonamido)-4-methoxybenzoic acid (CAS No. 2138175-15-0)

3-(N-ethylmethanesulfonamido)-4-methoxybenzoic acid (CAS No. 2138175-15-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, features a methoxybenzoic acid backbone modified with an N-ethylmethanesulfonamido group, making it a subject of interest in drug discovery and material science. Researchers are particularly intrigued by its potential role as an intermediate in synthesizing bioactive molecules, including kinase inhibitors and anti-inflammatory agents.

The compound's CAS number 2138175-15-0 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases. Its molecular structure combines a benzoic acid core with a methoxy substituent at the 4-position and an N-ethylmethanesulfonamido moiety at the 3-position. This arrangement contributes to its distinct physicochemical properties, such as solubility and stability, which are critical for formulation development. Recent studies highlight its compatibility with green chemistry principles, aligning with the growing demand for sustainable synthetic routes in the pharmaceutical industry.

In the context of current trends, 3-(N-ethylmethanesulfonamido)-4-methoxybenzoic acid is frequently discussed in forums exploring small molecule therapeutics and structure-activity relationships (SAR). Its potential as a building block for drug candidates has led to increased searches for its synthetic protocols and commercial availability. Analogs of this compound are also investigated for their biocompatibility and low toxicity profiles, addressing the rising focus on safer chemical entities in medicinal chemistry.

From an industrial perspective, the compound's scalability and purity are key considerations. Manufacturers emphasize high-purity grades of CAS 2138175-15-0 to meet the stringent requirements of preclinical research. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its identity and quality. Additionally, its stability under various storage conditions makes it a reliable candidate for long-term research projects, a feature highly valued by academic and corporate laboratories alike.

The versatility of 3-(N-ethylmethanesulfonamido)-4-methoxybenzoic acid extends to its potential applications in material science. Its aromatic and sulfonamide functionalities enable interactions with polymers and metals, opening avenues for advanced material design. This dual utility in pharmaceuticals and materials underscores its interdisciplinary relevance, a trait increasingly sought after in modern chemical innovation.

As the scientific community continues to explore targeted drug delivery systems, derivatives of this compound are being evaluated for their prodrug potential. The methoxy and sulfonamido groups offer sites for further functionalization, allowing researchers to tailor its properties for specific biological targets. Such modifications are often highlighted in patents and peer-reviewed journals, reflecting the compound's growing footprint in intellectual property landscapes.

In summary, 3-(N-ethylmethanesulfonamido)-4-methoxybenzoic acid (CAS No. 2138175-15-0) represents a compelling case study in the convergence of medicinal chemistry and material innovation. Its robust synthetic accessibility, coupled with its adaptable structure, positions it as a valuable asset in both academic and industrial settings. Future research will likely uncover additional applications, further solidifying its role in next-generation scientific advancements.